Cas no 735275-74-8 (trans-4-(2-Oxo-2-phenylethyl)cyclohexane-1-carboxylic acid)

• Product Name: trans-4-(2-Oxo-2-phenylethyl)cyclohexane-1-carboxylic acid
• CAS No: 735275-74-8
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 4716551
• Update Time: 2025-06-13

trans-4-(2-Oxo-2-phenylethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• TRANS-4-(2-OXO-2-PHENYLETHYL)CYCLOHEXANE-1-CARBOXYLIC ACID
• cis-4-(2-Oxo-2-phenylethyl)cyclohexane-1-carboxylic acid
• cis-4-(2-Oxo-2-phenylethyl)cyclohexanecarboxylic acid
• trans-4-(2-Oxo-2-phenylethyl)cyclohexanecarboxylic acid
• trans-4-(2-Oxo-2-phenylethyl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C15H18O3/c16-14(12-4-2-1-3-5-12)10-11-6-8-13(9-7-11)15(17)18/h1-5,11,13H,6-10H2,(H,17,18)
• InChI Key： NYXHDZBWJYTURX-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC(C2C=CC=CC=2)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Topological Polar Surface Area: 54.4

Additional information on trans-4-(2-Oxo-2-phenylethyl)cyclohexane-1-carboxylic acid

Comprehensive Overview of trans-4-(2-Oxo-2-phenylethyl)cyclohexane-1-carboxylic acid (CAS No. 735275-74-8)

trans-4-(2-Oxo-2-phenylethyl)cyclohexane-1-carboxylic acid (CAS No. 735275-74-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclohexane backbone and phenyl ketone functional group, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its stereochemical properties, which play a critical role in its reactivity and biological activity.

In recent years, the demand for high-purity intermediates like trans-4-(2-Oxo-2-phenylethyl)cyclohexane-1-carboxylic acid has surged, driven by advancements in precision medicine and green chemistry. This compound is often utilized as a building block in the synthesis of more complex molecules, particularly those targeting neurological disorders and metabolic diseases. Its carboxylic acid moiety also makes it a versatile candidate for covalent conjugation in bioconjugation techniques.

One of the most frequently asked questions about CAS No. 735275-74-8 revolves around its synthetic routes and scalability. Current methodologies often involve asymmetric hydrogenation or enzymatic resolution to achieve the desired trans-configuration. Additionally, the compound's solubility profile and stability under physiological conditions are critical factors for researchers working on drug delivery systems.

The growing interest in sustainable chemistry has also placed trans-4-(2-Oxo-2-phenylethyl)cyclohexane-1-carboxylic acid in the spotlight. Many laboratories are exploring catalyst-free or low-waste synthetic approaches to produce this compound, aligning with global initiatives like the UN Sustainable Development Goals. Its potential as a bio-based platform chemical further enhances its appeal in industrial biotechnology.

From a commercial perspective, CAS No. 735275-74-8 is often listed under categories such as pharmaceutical intermediates and fine chemicals. Suppliers emphasize its high enantiomeric purity, which is crucial for applications in chiral drug synthesis. The compound's structural analogs are also being investigated for their anti-inflammatory and antioxidant properties, making it a subject of ongoing structure-activity relationship (SAR) studies.

In conclusion, trans-4-(2-Oxo-2-phenylethyl)cyclohexane-1-carboxylic acid represents a fascinating intersection of organic chemistry, pharmacology, and sustainability. Its versatility and potential for innovation continue to drive research across multiple disciplines, addressing both scientific challenges and market demands.